Cas no 2639427-19-1 (2-{(benzyloxy)carbonylamino}-4-(4-methoxyphenyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-4-(4-methoxyphenyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2639427-19-1
• MF: C₁₉H₁₆N₂O₅S
• MW: 384.405743598938
• CID: 5666124
• PubChem ID: 165902629
• Update Time: 2025-10-28

2-{(benzyloxy)carbonylamino}-4-(4-methoxyphenyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-4-(4-methoxyphenyl)-1,3-thiazole-5-carboxylic acid
• 2639427-19-1
• EN300-27724588
• 2-{(benzyloxy)carbonylamino}-4-(4-methoxyphenyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C19H16N2O5S/c1-25-14-9-7-13(8-10-14)15-16(17(22)23)27-18(20-15)21-19(24)26-11-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,22,23)(H,20,21,24)
• InChI Key： ZMHQMWWLFZVPII-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC(=C1C(=O)O)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 384.07799279g/mol
• Monoisotopic Mass: 384.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 126Ų

Additional information on 2-{(benzyloxy)carbonylamino}-4-(4-methoxyphenyl)-1,3-thiazole-5-carboxylic acid

2-{(Benzyloxy)carbonylamino}-4-(4-methoxyphenyl)-1,3-thiazole-5-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2639427-19-1, known as 2-{(benzyloxy)carbonylamino}-4-(4-methoxyphenyl)-1,3-thiazole-5-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The structure of this molecule incorporates a thiazole ring system, a benzyloxy group, a methoxyphenyl substituent, and a carboxylic acid moiety, making it a complex yet intriguing compound for further exploration.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and development. The presence of the thiazole ring in this compound is particularly noteworthy, as it has been associated with various pharmacological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The benzyloxy group attached to the nitrogen atom further enhances the molecule's versatility by introducing additional functional groups that can participate in chemical reactions or interactions with biological systems.

The 4-methoxyphenyl substituent in this compound adds another layer of complexity to its structure. Methoxy groups are known to influence the electronic properties of aromatic rings, potentially affecting the molecule's reactivity and bioavailability. This feature makes the compound an interesting candidate for studying structure-activity relationships (SAR) in medicinal chemistry.

One of the most recent advancements in the study of this compound involves its application in peptide synthesis. The benzyloxycarbonyl (Cbz) group serves as an excellent protecting group for amino acids during peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This property has made this compound a valuable reagent in organic synthesis laboratories worldwide.

Moreover, the carboxylic acid moiety at position 5 of the thiazole ring provides an additional site for functionalization or conjugation with other molecules. This feature opens up possibilities for creating more complex structures or incorporating this compound into larger molecular frameworks for advanced applications.

Recent research has also focused on the potential of this compound in materials science. The combination of a thiazole ring with aromatic substituents may lead to novel materials with unique electronic properties suitable for applications in optoelectronics or sensors.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis pathway typically begins with the preparation of the thiazole core followed by successive introduction of substituents at specific positions on the ring system.

Despite its complexity, this compound has shown promising results in preliminary biological assays. Studies indicate that it may exhibit selective binding to certain proteins or enzymes, making it a potential lead compound for drug development.

In conclusion, 2-{(benzyloxy)carbonylamino}-4-(4-methoxyphenyl)-1,3-thiazole-5-carboxylic acid represents a fascinating example of how structural complexity can lead to diverse functional properties. With ongoing research and development efforts, this compound holds great promise for advancing both academic knowledge and practical applications across multiple disciplines.